Cas no 174603-54-4 (Propanedioic acid, [(2-bromo-4-fluorophenyl)methyl]-, diethyl ester)

• Product Name: Propanedioic acid, [(2-bromo-4-fluorophenyl)methyl]-, diethyl ester
• CAS No: 174603-54-4
• MF: C₁₄H₁₆BrFO₄
• MW: 347.176847457886
• CID: 1360361
• PubChem ID: 10893386
• Update Time: 2025-04-20

Propanedioic acid, [(2-bromo-4-fluorophenyl)methyl]-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, [(2-bromo-4-fluorophenyl)methyl]-, diethyl ester
• 174603-54-4
• ZYIJCNQOQRDZFW-UHFFFAOYSA-N
• Diethyl 2-(2-bromo-4-fluorobenzyl)malonate
• DB-429615
• SCHEMBL8364255
• 2-(2-bromo-4-fluoro-benzyl)-malonic acid diethyl ester
• AKOS018015826

• Inchi： 1S/C14H16BrFO4/c1-3-19-13(17)11(14(18)20-4-2)7-9-5-6-10(16)8-12(9)15/h5-6,8,11H,3-4,7H2,1-2H3
• InChI Key： ZYIJCNQOQRDZFW-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1CC(C(=O)OCC)C(=O)OCC)F

Computed Properties

• Exact Mass: 346.02158
• Monoisotopic Mass: 346.02160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6